[3-({[3-cyano-4-methyl-6-(trifluoromethyl)-2-pyridinyl]thio}methyl)-4-methoxybenzylidene]malononitrile

• IUPAC Name: 2-[[3-[[3-cyano-4-methyl-6-(trifluoromethyl)pyridin-2-yl]sulfanylmethyl]-4-methoxyphenyl]methylidene]propanedinitrile
• InChI: InChI=1S/C20H13F3N4OS/c1-12-5-18(20(21,22)23)27-19(16(12)10-26)29-11-15-7-13(3-4-17(15)28-2)6-14(8-24)9-25/h3-7H,11H2,1-2H3
• InChI Key: QWBFOUUZLXGLOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)SCC2=C(C=CC(=C2)C=C(C#N)C#N)OC)C(F)(F)F
• Molecular Formula: C20H13F3N4OS
• Molecular Weight: 414.4 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules such as "[3-({[3-cyano-4-methyl-6-(trifluoromethyl)-2-pyridinyl]thio}methyl)-4-methoxybenzylidene]malononitrile" often involves multi-step reactions, including condensation, cyclization, and functionalization processes. A novel approach to synthesizing related compounds involves the interaction between malononitrile dimer and diacetyl, followed by reactions with aldehydes in the presence of ammonium acetate, yielding promising chromophores in high yields (Belikov et al., 2018).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by sophisticated analytical techniques, including X-ray diffraction (XRD), NMR spectroscopy, and mass spectrometry. These methods provide insights into the compound's crystal structure, molecular geometry, and electronic configuration, facilitating a deeper understanding of its chemical behavior (Al‐Refai et al., 2016).

Chemical Reactions and Properties

The chemical reactivity of "[3-({[3-cyano-4-methyl-6-(trifluoromethyl)-2-pyridinyl]thio}methyl)-4-methoxybenzylidene]malononitrile" is influenced by its functional groups, enabling it to participate in various organic reactions. These include Michael addition reactions, cyclization processes, and interactions with nucleophiles and electrophiles, leading to the formation of diverse heterocyclic structures (Inokuma et al., 2006).

Physical Properties Analysis

The physical properties, such as melting point, solubility, and crystallinity, are crucial for understanding the compound's behavior in different environments. These properties are typically assessed using thermogravimetric analysis (TGA), differential scanning calorimetry (DSC), and solubility tests in various solvents, providing essential data for its application in materials science and engineering (Zhou, 2003).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity towards acids and bases, and redox potential, are determined by the compound's molecular structure. These properties play a significant role in its applications in catalysis, organic synthesis, and as intermediates in the production of pharmaceuticals and agrochemicals. The compound's unique functional groups contribute to its versatility in chemical transformations (Dyachenko et al., 2013).